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Compound of Interest

Compound Name: 9-Tricosene

Cat. No.: B1609328 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 9-Tricosene, a common insect pheromone. Adherence to these procedures will

help ensure compliance with regulations and minimize environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat.

Handle 9-Tricosene in a well-ventilated area to avoid inhalation of any vapors. In case of a

spill, absorb the material with an inert substance (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Step-by-Step Disposal Procedures
The primary methods for the proper disposal of 9-Tricosene are through a licensed waste

disposal company or by incineration. It is crucial to adhere to all applicable federal, state, and

local environmental regulations.

Step 1: Waste Identification and Classification

As a chemical waste generator, you are responsible for determining if 9-Tricosene waste is

classified as hazardous.[1] This determination is based on its characteristics. While 9-
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Tricosene is not specifically listed as a hazardous waste, its flashpoint is greater than 110°C

(>230°F), which means it is a combustible liquid.[2] Depending on the specific mixture and

regulations, it may be classified as an ignitable hazardous waste (EPA waste code D001) if its

flashpoint is below 140°F (60°C) when disposed of.[3] Always consult your institution's

Environmental Health and Safety (EHS) department for guidance on proper waste

classification.

Step 2: Segregation and Storage of Waste

Properly segregate 9-Tricosene waste from other chemical waste streams to avoid

incompatible mixtures. Store the waste in a clearly labeled, sealed, and chemically compatible

container. The label should include the chemical name ("9-Tricosene waste"), the date of

accumulation, and any associated hazard warnings.

Step 3: Selecting a Disposal Method

There are two primary recommended disposal methods for 9-Tricosene:

Licensed Professional Waste Disposal Service: This is the most common and recommended

method. Contact a licensed and reputable chemical waste disposal company to handle the

collection, transportation, and disposal of the 9-Tricosene waste. This ensures that the

waste is managed in compliance with all regulatory requirements.

Chemical Incineration: If your facility has a licensed chemical incinerator, 9-Tricosene can

be disposed of by burning in a chemical incinerator equipped with an afterburner and

scrubber. This method should only be performed by trained personnel in a permitted facility.

Step 4: Disposal of Contaminated Materials

Any materials that have come into contact with 9-Tricosene, such as personal protective

equipment (PPE), absorbent materials from spills, and empty containers, should be disposed of

as 9-Tricosene waste. Triple-rinse empty containers with a suitable solvent; the rinsate should

be collected and disposed of as hazardous waste.

Environmental Precautions:
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Under no circumstances should 9-Tricosene or its containers be disposed of in the regular

trash or poured down the drain.[4] Prevent the release of this chemical into the environment,

including soil and waterways.

Quantitative Data and Properties
The following table summarizes key quantitative data for 9-Tricosene relevant to its handling

and disposal.

Property Value Source

Chemical Formula C₂₃H₄₆ [5]

CAS Number 27519-02-4 [1][5]

Flash Point > 110 °C (> 230 °F) [2]

Boiling Point 300 °C @ 760 mmHg [2]

Solubility in Water
0.3 mg/L @ 25 °C

(experimental)
[2]

Potential EPA Waste Code
D001 (Ignitable Waste, if flash

point < 140°F)
[3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 9-
Tricosene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://www.acq.osd.mil/eie/afpmb/docs/techguides/tg21.pdf
https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://haz-map.com/Agents/9485
https://www.fishersci.com/store/msds?partNumber=AAL09615&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://haz-map.com/Agents/9485
https://www.thegoodscentscompany.com/data/rw1033921.html
https://www.thegoodscentscompany.com/data/rw1033921.html
https://www.thegoodscentscompany.com/data/rw1033921.html
https://www.actenviro.com/epa-waste-codes__trashed/
https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 9-Tricosene Waste Generated

1. Waste Identification & Classification
(Consult SDS & EHS)

Is the waste classified as hazardous?

Follow institutional procedures for non-hazardous chemical waste

No

2. Segregate and Store in a Labeled, Sealed Container

Yes

End: Proper Disposal Complete

3. Select Disposal Method

Contact Licensed Waste Disposal Company

Preferred Method

Incinerate in a Permitted Chemical Incinerator

Alternative (if permitted)

4. Dispose of Contaminated Materials as 9-Tricosene Waste

Click to download full resolution via product page

Caption: 9-Tricosene Disposal Decision Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1609328?utm_src=pdf-body-img
https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of 9-Tricosene, contributing to a safer working environment and protecting our planet.

Always prioritize safety and consult with your institution's EHS department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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